N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]-5-(4-fluorophenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H25FN8O2/c1-28(2)20-24-18(25-21(26-20)30-8-10-32-11-9-30)13-23-19(31)17-12-16(27-29(17)3)14-4-6-15(22)7-5-14/h4-7,12H,8-11,13H2,1-3H3,(H,23,31)
• InChI Key: DDJHNMGOYBNGQZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC3=NC(=NC(=N3)N(C)C)N4CCOCC4
• Molecular Formula: C21H25FN8O2
• Molecular Weight: 440.5 g/mol
• CAS No.: 2034408-86-9

Description

N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C21H25FN8O2 and its molecular weight is 440.483. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis of 1,3,5-triazine derivatives and their potential biological activities have been a subject of research. For instance, Zhang Li-hu explored the synthesis of 1,3,5-triazine derivatives by cyclization and subsequent reactions with various nucleophiles, including morpholine, which is a part of the compound (Zhang Li-hu, 2014).

Biological Activities

Research into the biological activities of carboxamide derivatives of heterocyclic compounds, such as benzo[b][1,6]naphthyridines, has shown that these compounds exhibit potent cytotoxic properties against various cancer cell lines. L. Deady et al. reported that certain derivatives exhibited potent cytotoxicity, with IC(50) values less than 10 nM, indicating their potential as anticancer agents (L. Deady, T. Rodemann, L. Zhuang, B. Baguley, & W. Denny, 2003).